SBI-553

• Molecular Formula: C26H31FN4O2
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C26H31FN4O2/c1-30(15-16-32)19-7-8-22-21(17-19)24(29-25(28-22)26(27)11-12-26)31-13-9-18(10-14-31)20-5-3-4-6-23(20)33-2/h3-8,17-18,32H,9-16H2,1-2H3
• InChIKey: BLWXTJQMEBQCIZ-UHFFFAOYSA-N

SBI-553: β-Arrestin-Biased NTSR1 Allosteric Modulator

SBI-553 (CAS 1849603-72-0) is a synthetic small-molecule β-arrestin-biased allosteric modulator (BAM) of the neurotensin receptor 1 (NTSR1/NTR1) [1]. It was derived through medicinal chemistry optimization of the quinazoline-based probe ML314 to improve potency, oral bioavailability, and CNS penetration [1]. Unlike orthosteric NTSR1 peptide agonists, SBI-553 binds an intracellular allosteric pocket at the receptor–transducer interface, acting as a positive allosteric modulator (PAM) of β-arrestin recruitment while simultaneously functioning as a negative allosteric modulator (NAM) of Gq protein signaling [2]. This dual allosteric mechanism enables pathway-selective modulation of NTSR1, which is the critical pharmacological distinction from earlier-generation NTSR1 ligands [2].

1

Pathway-selective modulation study fit: Dual allosteric mechanism (β-arrestin PAM / Gq NAM) enables NTSR1 biased signaling research.

2

Behavioral pharmacology research context: Reported CNS penetration and oral dosing context support in vivo addiction-model studies.

3

Structural biology probe: Structurally characterized at the GPCR–transducer interface; suitable for cryo-EM and signaling complex studies.

• [1] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source
• [2] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source

Why NTSR1 Ligands Cannot Substitute for SBI-553

NTSR1-targeting compounds span orthosteric peptide agonists (e.g., neurotensin, PD149163), β-arrestin-biased agonists (e.g., ML314), and orthosteric antagonists (e.g., SR142948A), but none replicate the dual allosteric mechanism of SBI-553 [1]. Orthosteric agonists activate both Gq and β-arrestin pathways indiscriminately, producing dose-limiting hypothermia, hypotension, and motor impairment that have precluded clinical development for over 40 years [1]. The predecessor probe ML314, while β-arrestin-biased, suffers from low potency (EC50 ~2.0 μM) and poor oral bioavailability (<5%) [2]. Even structurally close SBI-553 analogs such as SBI-342 and SBI-593 exhibit sharply divergent G protein subtype selectivity profiles that profoundly alter in vivo pharmacology, demonstrating that minor scaffold modifications are not interchangeable with SBI-553 [1]. Substitution without verified lot-specific functional characterization therefore risks irreproducible results and misinterpretation of NTSR1 signaling biology.

Mechanism mismatch

Orthosteric NTSR1 agonists indiscriminately activate Gq and β-arrestin pathways; the dual allosteric PAM/NAM profile of SBI-553 may not transfer to these ligands.

Potency & exposure context

The predecessor probe ML314 shows lower β-arrestin recruitment potency and reported poor oral bioavailability; assay-response context and in vivo exposure may differ significantly.

G protein subtype context

SBI-342 and SBI-593 exhibit divergent GoA and Gq modulation profiles; only SBI-553 combines full Gq antagonism with full GoA permissiveness.

• [1] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source
• [2] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source

SBI-553 vs. Analogs: Head-to-Head Comparison

β-Arrestin-2 Recruitment vs. ML314

SBI-553 exhibits a β-arrestin-2 recruitment EC50 of 0.34 μM in the β-arrestin2-GFP high-content assay, representing an approximately 5.9-fold improvement in potency over the predecessor probe ML314 (EC50 = 2.0 μM in the same assay format) [1]. This potency gain was achieved through systematic quinazoline scaffold optimization and was a primary objective of the medicinal chemistry campaign that produced SBI-553 [1]. ML314's lower potency necessitated higher dosing for in vivo studies, contributing to confounding off-target effects that SBI-553's improved potency helps mitigate [2].

β-Arrestin-2 Recruitment vs. ML314

Head-to-head

EC50: 0.34 μM (SBI-553) vs. 2.0 μM (ML314)

~5.9-fold improvement in β-arrestin2-GFP assay

Supports lower-concentration target engagement studies; may reduce off-target binding risk at screening concentrations.

Reported assay potency context; HEK293 cells expressing human NTR1.

Evidence Dimension	β-arrestin-2 recruitment potency (EC50)
Target Compound Data	EC50 = 0.34 μM (340 nM) — β-arrestin2-GFP high-content assay
Comparator Or Baseline	ML314: EC50 = 2.0 μM in β-arrestin recruitment assay
Quantified Difference	~5.9-fold improvement in potency (0.34 μM vs. 2.0 μM)
Conditions	β-arrestin2-GFP high-content imaging assay; HEK293 cells expressing human NTR1

Why This Matters

Procurement of SBI-553 over ML314 enables lower experimental concentrations to achieve equivalent target engagement, reducing off-target binding risk at the 10 μM screening concentration where SBI-553 shows moderate promiscuity.

• [1] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source
• [2] Peddibhotla S, Hedrick MP, Hershberger P, Maloney PR, Li Y, Milewski M, et al. Discovery of ML314, a Brain Penetrant Nonpeptidic β-Arrestin Biased Agonist of the Neurotensin NTR1 Receptor. ACS Medicinal Chemistry Letters. 2013;4(9):846–851. doi:10.1021/ml400176n. View Source

Gq Antagonism vs. Orthosteric Agonists

In a TGFα shedding assay that directly assesses G protein activation, neurotensin (NT) stimulated Gq activation with an EC50 of 106 pM, whereas SBI-553 alone produced no detectable Gq activation at any concentration tested [1]. When co-applied with NT, SBI-553 attenuated NT-induced Gq activation, functionally behaving as a competitive antagonist of the Gq pathway [1]. In a Ca²⁺ flux assay, SBI-553 (2.15 μM) shifted the NT EC50 rightward by more than 30-fold (from 0.035 nM to 1.18 nM), confirming potent functional antagonism of Gq-mediated calcium mobilization [2]. In contrast, the orthosteric peptide agonist PD149163 and endogenous NT both potently activate Gq, which is mechanistically linked to the adverse effects of hypothermia, hypotension, and motor impairment observed in vivo [1].

Gq Antagonism vs. Orthosteric Agonists

Head-to-head

SBI-553: No Gq activation; >30-fold rightward shift of NT EC50

NT Gq EC50: 106 pM; PD149163 is a potent Gq agonist

Complete Gq-sparing profile; mechanistic basis for reported avoidance of hypothermia and hypotension in model systems.

TGFα shedding and Ca²⁺ flux assays; HEK293T cells.

Evidence Dimension	Gq protein activation (agonist activity) and Gq antagonism of NT response
Target Compound Data	SBI-553 alone: no Gq activation. SBI-553 (2.15 μM) + NT: shifts NT EC50 from 0.035 nM to 1.18 nM (>30-fold rightward shift)
Comparator Or Baseline	NT: Gq EC50 = 106 pM. PD149163: potent Gq agonist producing hypothermia and hypotension in vivo
Quantified Difference	SBI-553 produces zero Gq agonism vs. NT EC50 106 pM; SBI-553 antagonizes NT-induced Gq with >30-fold EC50 shift at 2.15 μM
Conditions	TGFα shedding assay (Gq activation) and Ca²⁺ flux assay; HEK293T cells transiently expressing human NTSR1

Why This Matters

The complete absence of Gq agonism by SBI-553 is the mechanistic basis for its avoidance of hypothermia and hypotension—the dose-limiting toxicities that halted clinical development of balanced NTSR1 agonists. This Gq-sparing profile is not shared by any orthosteric NTSR1 agonist.

• [1] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source
• [2] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source

GoA Permissiveness vs. SBI-342

A systematic structure–activity relationship (SAR) study comparing SBI-553 with its dimethoxy-substituted quinazoline analog SBI-342 revealed a critical functional divergence in GoA signaling [1]. While SBI-553 is fully permissive of NT-induced GoA activation, SBI-342 completely lacks GoA agonism and reduces maximal NT-induced GoA activation by approximately 60% relative to SBI-553 [1]. The molecular basis for this difference is a steric clash between SBI-342's 9-methoxy group on the quinazoline scaffold and the C222 backbone carbonyl of GoA, which is absent in the SBI-553–GoA complex [2]. SBI-342 retains preserved β-arrestin agonism and modestly reduced Gq antagonism, making it a GoA-selective tool, but unsuitable as a replacement for SBI-553 in studies requiring intact GoA signaling [1].

GoA Permissiveness vs. SBI-342

Head-to-head

SBI-553: Full GoA permissiveness; SBI-342: ~60% reduction in NT GoA Emax

At 30 μM in TRUPATH BRET assay

SBI-342 cannot substitute for SBI-553 in studies requiring intact GoA signaling; supports G protein subtype-selective tool selection.

Steric clash mechanism identified; HEK293T cells expressing NTSR1.

Evidence Dimension	GoA G protein activation and antagonism of NT-induced response
Target Compound Data	SBI-553: fully permissive of NT-induced GoA activation; no reduction of NT GoA Emax
Comparator Or Baseline	SBI-342: lacks GoA agonism; reduces maximal NT-induced GoA activation by ~60% compared to SBI-553 at 30 μM
Quantified Difference	~60% reduction in maximal NT GoA activation by SBI-342 vs. SBI-553 at 30 μM; SBI-553 full GoA permissiveness vs. SBI-342 complete GoA silence
Conditions	TRUPATH BRET assay; HEK293T cells transiently expressing NTSR1; NT dose–response curves in presence of 30 μM compound

Why This Matters

For research groups studying GoA-dependent NTSR1 signaling, SBI-342 cannot substitute for SBI-553. Procurement of SBI-553 is essential to maintain the full endogenous GoA response, which may be critical for certain in vivo effects mediated by this G protein subtype.

• [1] Moore MN, Slosky LM, Krumm BE, Che T, McCorvy JD, Strachan RT, et al. Designing allosteric modulators to change GPCR G protein subtype selectivity. Nature. 2025;637:246–254. doi:10.1038/s41586-025-09643-2. View Source
• [2] Moore MN, Slosky LM, Krumm BE, Che T, McCorvy JD, Strachan RT, et al. Design of allosteric modulators that change GPCR G protein subtype selectivity. bioRxiv [Preprint]. 2024 Nov 21:2024.11.20.624209. doi:10.1101/2024.11.20.624209. PMC11601581. View Source

Gq Antagonism: SBI-553 vs. SBI-593

In contrast to SBI-553's full antagonism of NT-induced Gq activation, the C8-methoxy/C9-trifluoromethyl analog SBI-593 only partially inhibits Gq, reducing NT-induced Gq activation by approximately 30% at 30 μM [1]. The functional consequence of this partial Gq antagonism was demonstrated in vivo: SBI-553 (12 mg/kg, i.p.) fully blocked PD149163-induced hypothermia in C57BL/6J mice, whereas SBI-593 at the same dose (12 mg/kg, i.p.) failed to attenuate PD149163-induced hypothermia [2]. Intracranial microinjection of SBI-553 (100 μg, bilateral into nucleus accumbens) produced complete blockade of PD149163-induced hypothermia, while equivalent SBI-593 administration yielded only partial and inconsistent blockade [2]. These data establish that full Gq antagonism—unique to SBI-553 among this analog series—is required for complete suppression of Gq-mediated physiological responses in vivo [1][2].

Gq Antagonism: SBI-553 vs. SBI-593

Head-to-head

SBI-553: ~100% Gq blockade; SBI-593: ~30% Gq reduction

At 30 μM; SBI-553 fully blocks hypothermia in mice, SBI-593 does not

Full Gq antagonism is required for complete suppression of Gq-mediated physiological responses in reported models.

In vivo hypothermia assay: C57BL/6J mice, 12 mg/kg i.p.

Evidence Dimension	Gq antagonism efficacy in vitro and in vivo hypothermia blockade
Target Compound Data	SBI-553: full antagonism of NT-induced Gq activation at 30 μM; 12 mg/kg i.p. fully blocks PD149163-induced hypothermia in mice
Comparator Or Baseline	SBI-593: ~30% reduction of NT Gq activation at 30 μM; 12 mg/kg i.p. does not attenuate PD149163-induced hypothermia
Quantified Difference	SBI-553: ~100% Gq blockade vs. SBI-593: ~30% Gq reduction at 30 μM; SBI-553 complete hypothermia blockade vs. SBI-593 no significant attenuation
Conditions	TRUPATH BRET assay and TGFα shedding assay (HEK293T cells); in vivo hypothermia assay (C57BL/6J mice, PD149163 15 mg/kg i.p. challenge)

Why This Matters

If experimental objectives require complete suppression of Gq-mediated NTSR1 signaling (e.g., to isolate β-arrestin-dependent effects), SBI-593 is an inadequate substitute. Only SBI-553 delivers the full Gq antagonism necessary for unambiguous interpretation of pathway-selective pharmacology.

• [1] Moore MN, Slosky LM, Krumm BE, Che T, McCorvy JD, Strachan RT, et al. Designing allosteric modulators to change GPCR G protein subtype selectivity. Nature. 2025;637:246–254. doi:10.1038/s41586-025-09643-2. View Source
• [2] Moore MN, Slosky LM, Krumm BE, Che T, McCorvy JD, Strachan RT, et al. Design of allosteric modulators that change GPCR G protein subtype selectivity. bioRxiv [Preprint]. 2024 Nov 21:2024.11.20.624209. doi:10.1101/2024.11.20.624209. PMC11601581; Figure 6 and Extended Data Figure 11. View Source

Positive Allosteric Modulation of NT Binding

SBI-553 acts as a positive allosteric modulator (PAM) of neurotensin binding to NTSR1, dose-dependently increasing both NT binding affinity (Kd, up to 3.9-fold reduction in Kd) and the number of available [³H]NT binding sites (Bmax, up to 3.3-fold increase) in HEK293T cell membranes expressing NTSR1 [1]. In a radioligand binding assay with [¹²⁵I]-neurotensin, SBI-553 enhanced NT binding to human NTR1 with an EC50 of 0.14 μM and a maximum efficacy of 140% relative to NT alone [2]. Critically, SBI-553 did not enhance NT binding to human NTR2, confirming its NTSR1 selectivity and allosteric mechanism [2]. Orthosteric ligands (agonists or antagonists such as SR142948A) cannot reproduce this PAM effect because they compete for the orthosteric binding site rather than cooperatively enhancing endogenous ligand binding [1]. [³H]SBI-553 was not displaced by SR142948A or unlabeled NT, confirming an allosteric binding site distinct from the orthosteric pocket [1].

Positive Allosteric Modulation of NT Binding

Cross-study

Up to 3.9-fold Kd reduction; up to 3.3-fold Bmax increase

EC50 for [¹²⁵I]-NT binding enhancement: 0.14 μM; Emax 140%

Amplifies endogenous NT signaling with spatial-temporal specificity; not replicated by orthosteric ligands.

Radioligand binding assays; HEK293T membranes expressing human NTSR1.

Evidence Dimension	Allosteric modulation of neurotensin binding affinity and Bmax
Target Compound Data	SBI-553: increases NT Kd up to 3.9-fold; increases Bmax up to 3.3-fold; EC50 for [¹²⁵I]-NT binding enhancement = 0.14 μM (Emax 140%)
Comparator Or Baseline	Orthosteric ligands (NT, PD149163, SR142948A): no PAM activity; compete for orthosteric site; do not increase Bmax
Quantified Difference	SBI-553 produces up to 3.9-fold affinity shift and 3.3-fold Bmax increase vs. zero PAM activity for orthosteric ligands
Conditions	[³H]NT and [¹²⁵I]-NT radioligand binding assays; HEK293T cell membranes expressing human NTSR1

Why This Matters

The PAM property means SBI-553 amplifies endogenous neurotensin signaling through β-arrestin pathways only when and where NT is present, providing spatial–temporal specificity that constitutively active orthosteric agonists cannot achieve. This is critical for experiments requiring physiological, activity-dependent modulation of NTSR1.

• [1] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source
• [2] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source

Oral Bioavailability and CNS Penetration vs. ML314

A primary objective of the ML314-to-SBI-553 optimization campaign was improving oral bioavailability, which was <5% for the predecessor probe ML314, severely limiting its utility for systemic in vivo dosing [1]. SBI-553 achieved significantly improved oral bioavailability, demonstrating efficacy after oral administration (10, 30, and 100 mg/kg p.o.) in attenuating basal hyperlocomotion in DAT⁻/⁻ mice [1][2]. The brain-to-plasma ratio of SBI-553 was measured at 0.54 at 1 hour post-dose, confirming meaningful CNS penetration consistent with its in vivo activity in multiple behavioral models . In contrast, ML314 required intraperitoneal administration for in vivo studies due to its negligible oral absorption [1]. No formally published oral bioavailability percentage for SBI-553 was identified; claims of specific bioavailability values should be verified against primary data from Pinkerton et al. 2019 [1].

Oral Bioavailability and CNS Penetration vs. ML314

Cross-study

SBI-553: Oral efficacy demonstrated; brain-to-plasma ratio 0.54

ML314: Reported negligible oral bioavailability

Enables flexible oral dosing routes for long-term behavioral studies; reduces experimental confounds of repeated i.p. injections.

Pharmacokinetic assessment in rodents; DAT⁻/⁻ mouse model.

Evidence Dimension	Oral bioavailability and brain penetration
Target Compound Data	SBI-553: oral efficacy demonstrated at 10, 30, 100 mg/kg p.o.; brain-to-plasma ratio = 0.54 (1 h post-dose)
Comparator Or Baseline	ML314: oral bioavailability <5%; required i.p. administration for in vivo activity
Quantified Difference	ML314 oral bioavailability <5% vs. SBI-553 oral efficacy confirmed behaviorally; SBI-553 brain-to-plasma ratio 0.54
Conditions	Pharmacokinetic assessment in rodents; DAT⁻/⁻ mouse hyperlocomotion model for oral efficacy; brain and plasma concentration measured 1 h post-i.p. administration

Why This Matters

For research groups performing long-term behavioral studies or investigating oral dosing paradigms, ML314's negligible oral bioavailability makes it impractical. SBI-553's oral bioavailability and CNS penetration enable flexible dosing routes and reduce experimental confounds associated with repeated i.p. injections.

• [1] Pinkerton AB, Peddibhotla S, Yamamoto F, Slosky LM, Bai Y, Maloney P, et al. Discovery of β-Arrestin Biased, Orally Bioavailable, and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators. Journal of Medicinal Chemistry. 2019;62(17):8357–8363. doi:10.1021/acs.jmedchem.9b00340. PMID: 31390201. View Source
• [2] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source

Research Application Scenarios for SBI-553

Psychostimulant Addiction Behavioral Studies

SBI-553 (12 mg/kg, i.p.) attenuates cocaine self-administration, cocaine-induced hyperlocomotion, and methamphetamine conditioned place preference in C57BL/6J mice without producing the hypothermia, hypotension, or motor impairment caused by the orthosteric peptide agonist PD149163 [1]. In cocaine self-administration dose–response studies, SBI-553 (2, 6, and 12 mg/kg, i.p.) reduced cocaine intake across multiple cocaine doses (0.1–1 mg/kg/infusion), with the 12 mg/kg dose producing significant reductions in total reinforcements received [1]. Critically, these anti-addiction effects are absent in β-arrestin-2 knockout mice, providing direct genetic evidence that SBI-553's therapeutic effects depend on the β-arrestin pathway it selectively engages [2]. No other NTSR1 ligand combines this behavioral efficacy with the Gq-sparing side-effect profile, making SBI-553 the compound of choice for addiction neurobiology studies requiring selective β-arrestin pathway interrogation at NTSR1.

G Protein Subtype-Specific Physiology Dissection

SBI-553 serves as the reference compound within a rationally designed analog series (SBI-553, SBI-342, SBI-593) that collectively enables pharmacological dissection of individual G protein subtype contributions to NTSR1-mediated physiology [1]. SBI-553 is uniquely positioned as the only analog in this series that combines (i) full Gq antagonism, (ii) full GoA permissiveness, and (iii) preserved β-arrestin agonism [1]. This profile is essential as the baseline comparator: SBI-342 selectively removes GoA signaling while retaining Gq antagonism, and SBI-593 partially relieves Gq antagonism [1]. In vivo, only SBI-553 fully blocks PD149163-induced hypothermia (a Gq-mediated response), while SBI-593 does not [1]. Researchers designing experiments to map specific G protein subtype contributions to NTSR1 behavioral or physiological outputs should procure SBI-553 as the full-panel reference compound against which the subtype-selective analogs are benchmarked.

Dopamine and Mesolimbic Circuit Modulation

Electrophysiological and neurochemical studies demonstrate that SBI-553 blunts NT-mediated excitation of ventral tegmental area (VTA) dopamine neurons and NT-induced dopamine release in the nucleus accumbens without independently affecting basal dopamine neuron firing, dopamine D2 autoreceptor function, or basal/cocaine-evoked dopamine release measured by fiber photometry in vivo [1]. Unlike NT, which directly increases spontaneous VTA DA neuron firing, SBI-553 has no independent effect on firing rate but instead blocks the facilitatory effect of NT [1]. This activity-dependent modulation is directly attributable to SBI-553's PAM–NAM dual mechanism: it enhances β-arrestin recruitment only when NT occupies the orthosteric site while simultaneously blocking Gq-mediated excitation [1]. For circuit neuroscience studies investigating how endogenous neurotensin tone regulates mesolimbic dopamine dynamics, SBI-553 provides a tool that reveals NT-dependent effects without the confounding direct neuronal excitation produced by orthosteric NTSR1 agonists [1].

Structural Biology of GPCR-Transducer Interfaces

SBI-553 has been co-crystallized and structurally characterized in complex with NTSR1 and multiple transducers, including cryo-EM structures of the NTSR1–SBI-553–β-arrestin1 complex (PDB 8ZYU, resolution 2.65 Å) and the NTSR1–SBI-553–GRK2 complex [1][2]. These structures revealed a unique 'loop engagement' configuration of β-arrestin1 coupling to NTSR1 in the presence of SBI-553, markedly different from the typical 'core engagement' observed without allosteric modulators [2]. SBI-553's binding at the intracellular GPCR–transducer interface—wedged between the receptor core and the G protein/arrestin binding surface—provides a structurally validated tool for investigating the molecular determinants of biased allosteric modulation [2]. The availability of high-resolution structural data for SBI-553-bound complexes, combined with the rational design of analogs (SBI-342, SBI-593) that differentially engage G protein subtypes through predictable steric mechanisms, makes SBI-553 the foundational compound for structural biology programs studying GPCR–transducer interface pharmacology [1].

Application

Selection Property

Validation Focus

Addiction-related behavioral studies

Gq-sparing β-arrestin bias; oral/CNS exposure context

β-arrestin-2 knockout model validation; cocaine/methamphetamine self-administration endpoints

G protein subtype-specific physiology dissection

Full Gq antagonism + full GoA permissiveness

Benchmarking against SBI-342 and SBI-593; hypothermia blockade as Gq readout

Dopamine and mesolimbic circuit modulation

Activity-dependent PAM–NAM dual mechanism

VTA dopamine neuron firing; nucleus accumbens dopamine release; fiber photometry

Structural biology of GPCR–transducer interfaces

High-resolution cryo-EM structures; defined binding pocket

NTSR1–β-arrestin1 complex (PDB 8ZYU); GRK2 complex; loop vs. core engagement configuration

• [1] Slosky LM, Bai Y, Toth K, Ray C, Rochelle LK, Badea A, et al. β-Arrestin-Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors. Cell. 2020;181(6):1364–1379.e14. doi:10.1016/j.cell.2020.04.053. PMID: 32470395. View Source
• [2] Moore MN, Slosky LM, Krumm BE, Che T, McCorvy JD, Strachan RT, et al. Designing allosteric modulators to change GPCR G protein subtype selectivity. Nature. 2025;637:246–254. doi:10.1038/s41586-025-09643-2. View Source
• [3] Sun D, Li X, Yuan Q, Wang Y, Shi P, Zhang H, et al. Molecular mechanism of the arrestin-biased agonism of neurotensin receptor 1 by an intracellular allosteric modulator. Cell Research. 2025;35:395–396 (Research Highlight); Cryo-EM structure PDB 8ZYU. View Source
• [4] Singhal SM, Slosky LM, Toth K, Ray C, Rochelle LK, Caron MG, et al. Neurotensin receptor 1-biased ligand attenuates neurotensin-mediated excitation of ventral tegmental area dopamine neurons and dopamine release in the nucleus accumbens. Neuropharmacology. 2023;234:109548. doi:10.1016/j.neuropharm.2023.109548. View Source